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Compound of Interest

Compound Name: Fmoc-Photo-Linker

Cat. No.: B064837 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction and Principles
The Fmoc-Photo-Linker is a specialized, photolabile linker designed for solid-phase peptide

synthesis (SPPS).[1][2] It is primarily utilized for the synthesis of C-terminal peptide amides.[3]

[4] The linker's core contains a photolabile moiety, typically an ortho-nitrobenzyl group, which is

sensitive to UV light.[1][5] Upon irradiation at a specific wavelength (usually around 365 nm), a

photochemical reaction is initiated, leading to the cleavage of a covalent bond within the linker.

[1][2] This process releases the synthesized peptide from the solid support resin under neutral

pH conditions.[1][6]

The key advantage of this method is its orthogonality; the photocleavage is compatible with

standard Fmoc/tBu (9-fluorenylmethyloxycarbonyl/tert-butyl) synthesis strategies and avoids

the harsh acidic conditions required by traditional linkers like Rink Amide or Wang resins.[1][7]

[8] This mild cleavage condition is crucial for preserving the integrity of sensitive or modified

peptides.[1] The ability to trigger release with light also allows for precise temporal and spatial

control, which is highly beneficial in applications such as high-throughput screening on peptide

arrays.[1]

Key Applications
Solid-Phase Peptide Synthesis (SPPS): Used for the synthesis of C-terminal peptide amides

with high purity.[2][4]
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Drug Development: Enables the synthesis of potential peptide-based therapeutic agents that

might be sensitive to acid-based cleavage methods.[2]

Biotechnology Research: Facilitates the controlled, light-mediated release of peptides for

studying protein interactions and cellular responses in real-time.[2]

Peptide Arrays: Ideal for generating peptide arrays where peptides can be selectively

cleaved from specific locations on a substrate for subsequent analysis, such as MALDI mass

spectrometry.[1]

Quantitative Data Summary
The efficiency and rate of photocleavage are influenced by several experimental parameters.

The following table summarizes key quantitative data gathered from various studies.
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Parameter
Recommended
Value / Range

Notes Source(s)

Irradiation Wavelength ~365 nm

This wavelength is

standard for most

nitrobenzyl-based

photolabile linkers.

[1][2]

Irradiation Time 1 - 6 hours

Time is dependent on

light intensity, resin

type, and reaction

scale. Longer

exposure increases

cleavage but risks

product degradation.

[1][9]

Cleavage Efficiency >80 - 90%

Optimal conditions

can yield over 90%

cleavage. Efficiency

can be lower with

polystyrene resins due

to light scattering.

[1][9]

Recommended

Solvents

Dichloromethane

(DCM),

Dimethylformamide

(DMF)

The choice of solvent

can affect resin

swelling and cleavage

efficiency.

[9]

Reaction Conditions Neutral pH

One of the primary

advantages over acid-

labile linkers.

[1][6]

Experimental Protocols
This section provides a detailed protocol for the photocleavage of a peptide from an Fmoc-
Photo-Linker resin. It is recommended to perform a small-scale trial cleavage (20-50 mg of

resin) to optimize conditions for a specific peptide-resin conjugate.[7][8]

4.1. Materials and Equipment
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Peptide-bound Fmoc-Photo-Linker Resin

Photochemical Reactor or UV Lamp (emitting at ~365 nm)

Quartz reaction vessel (or other UV-transparent material)

Sintered glass funnel

Magnetic stirrer and stir bar (optional, for suspension)[9]

Dichloromethane (DCM), HPLC grade

Dimethylformamide (DMF), HPLC grade

Methanol (for resin washing)

Nitrogen gas line

Collection flask

Rotary evaporator

HPLC system for analysis

4.2. Pre-Cleavage Resin Preparation

N-Terminal Fmoc Deprotection: Before photocleavage, ensure the N-terminal Fmoc group of

the final amino acid has been removed. Many automated synthesizers perform this as the

final step. If not, treat the resin with a 20% solution of piperidine in DMF.[1]

Resin Washing: Place the peptide-resin in a sintered glass funnel. Wash the resin thoroughly

to remove any residual reagents from the synthesis.

Wash with DMF (3 x resin volume).

Wash with DCM (3 x resin volume).

Wash with Methanol (2 x resin volume) to shrink the resin for drying.[8]
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Drying: Dry the washed resin under a high vacuum for at least 4 hours, or overnight, to

remove all residual solvents.[8]

4.3. Photocleavage Procedure

Setup: Transfer the dried peptide-resin (e.g., 25-100 mg) into a quartz reaction vessel.[9]

Add a magnetic stir bar if stirring will be used.

Solvent Addition: Add a suitable solvent, such as DCM, to swell the resin. A typical volume is

2-5 mL for up to 100 mg of resin.[9] Ensure the resin is fully submerged and forms a slurry.

Irradiation:

Place the vessel in the photochemical reactor or at a fixed distance from the UV lamp.

If using a stir plate, begin gentle stirring to keep the resin beads suspended, ensuring

maximum exposure to the light source.[9]

Irradiate the sample with UV light (~365 nm) for a predetermined time (e.g., 2-4 hours).

The optimal time should be determined in preliminary experiments.

Product Collection:

After irradiation, transfer the entire slurry (resin and solvent) to a sintered glass funnel.

Collect the filtrate, which contains the cleaved peptide, into a clean collection flask.

Wash the resin in the funnel with additional aliquots of DCM (3 x 2 mL) to recover any

remaining product. Combine all filtrates.

Solvent Removal: Remove the solvent from the collected filtrate using a rotary evaporator to

yield the crude peptide.

Analysis: Analyze the crude peptide for purity and yield using HPLC and mass spectrometry.

The cleavage efficiency can be determined by comparing the amount of recovered peptide to

the initial loading capacity of the resin or by performing Fmoc quantification on the resin

post-cleavage.[9]
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Visual Schematics
// Graph attributes graph [nodesep=0.5, ranksep=0.5, splines=ortho]; }

Caption: Principle of photolytic release of a peptide from the solid support.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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